Cas no 41243-26-9 (2-Quinoxalinemethanol,4-oxide(7CI,9CI))

• Product Name: 2-Quinoxalinemethanol,4-oxide(7CI,9CI)
• CAS No: 41243-26-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 926767
• PubChem ID: 45099669
• Update Time: 2025-04-19

2-Quinoxalinemethanol,4-oxide(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinemethanol,4-oxide(7CI,9CI)
• (4-OXIDOQUINOXALIN-2-YL)METHANOL
• (4-oxidoquinoxalin-4-ium-2-yl)methanol
• 41243-26-9
• (4-Oxo-4lambda~5~-quinoxalin-2-yl)methanol
• DTXSID10668039

• Inchi： 1S/C9H8N2O2/c12-6-7-5-11(13)9-4-2-1-3-8(9)10-7/h1-5,12H,6H2
• InChI Key： UPDKWYWGBDVSFR-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(CO)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų